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Compound of Interest

Compound Name: 4-Tritylaniline

Cat. No.: B1293856 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Tritylaniline (CAS 22948-06-7), ensuring compliance and minimizing risk.

Key Safety and Physical Data
A comprehensive understanding of the properties of 4-Tritylaniline is fundamental to its safe

handling. The following table summarizes key quantitative data for this compound.

Property Value Reference

Synonym 4-Triphenylmethylaniline

CAS Number 22948-06-7

Molecular Formula (C₆H₅)₃CC₆H₄NH₂

Molecular Weight 335.44 g/mol

Appearance Off-white solid [1]

Melting Point 255-257 °C

Solubility Insoluble in water [2]

Storage Class 11 - Combustible Solids
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Personal Protective Equipment (PPE)
Before handling 4-Tritylaniline, ensure the following personal protective equipment is worn to

prevent exposure.

Eye Protection: Use safety glasses with side-shields or goggles.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[3]

Skin and Body Protection: A lab coat should be worn to protect from skin contact.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or

higher-level respirator.

Step-by-Step Disposal Protocol
The recommended method for the disposal of 4-Tritylaniline is through a licensed and certified

hazardous waste disposal company.[1][4] Adherence to the following procedural steps is critical

for ensuring safety and regulatory compliance.

Step 1: Waste Collection and Segregation

Collect waste 4-Tritylaniline in its original container or a compatible, clearly labeled, and

sealable waste container.

The container must be prominently labeled as "Hazardous Waste" and clearly identify the

contents as "4-Tritylaniline" or "4-Triphenylmethylaniline".

Crucially, do not mix this chemical waste with other waste streams to avoid potentially

hazardous reactions.[5]

Step 2: Handling Contaminated Materials

Any materials that have come into contact with 4-Tritylaniline, such as gloves, absorbent

pads, and weighing papers, must be considered contaminated.[5]

Dispose of all contaminated materials in the same designated hazardous waste container as

the chemical itself.[5][6] Do not dispose of these items in regular trash.[5]
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Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.[3][5]

The storage area should be secure and away from incompatible materials.[5]

Step 4: Professional Disposal

Under no circumstances should 4-Tritylaniline be disposed of down the drain or mixed with

general refuse.[1][6] Discharge into the environment must be strictly avoided.[1][3]

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company. Your institution's Environmental Health and Safety (EHS)

department will have established procedures for this service.[5] The ultimate disposal will

likely involve high-temperature incineration in a facility equipped with afterburners and

scrubbers to neutralize harmful by-products.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-Tritylaniline,

from initial handling to final disposition.
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Caption: Workflow for the safe disposal of 4-Tritylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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